Cas no 5656-82-6 (Naphtho[2,3-b]furan-4,9-dione)

Naphtho[2,3-b]furan-4,9-dione structure
Naphtho[2,3-b]furan-4,9-dione structure
Product Name:Naphtho[2,3-b]furan-4,9-dione
CAS No:5656-82-6
MF:C12H6O3
MW:198.174243450165
CID:370907
PubChem ID:79740
Update Time:2025-04-19

Naphtho[2,3-b]furan-4,9-dione Chemical and Physical Properties

Names and Identifiers

    • Naphtho[2,3-b]furan-4,9-dione
    • benzo[f][1]benzofuran-4,9-dione
    • naphtho(2,3-b)furan-4,9-dione
    • CHEMBL62539
    • Furan, 2,3-(1,2-phenylenedicarbonyl)-
    • 4H,9H-NAPHTHO[2,3-B]FURAN-4,9-DIONE
    • SCHEMBL28782
    • DTXSID00205114
    • Avicequinone-B
    • 5656-82-6
    • Npf-4,9-dione
    • Inchi: 1S/C12H6O3/c13-10-7-3-1-2-4-8(7)11(14)12-9(10)5-6-15-12/h1-6H
    • InChI Key: QMKMOPXRLXYBLI-UHFFFAOYSA-N
    • SMILES: O1C=CC2C(C3C=CC=CC=3C(C1=2)=O)=O

Computed Properties

  • Exact Mass: 198.03168
  • Monoisotopic Mass: 198.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 47.3A^2

Experimental Properties

  • Density: 1.396
  • Boiling Point: 359°Cat760mmHg
  • Flash Point: 169.3°C
  • Refractive Index: 1.637
  • PSA: 47.28
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